Cas no 86933-03-1 (3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid)

• Product Name: 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid
• CAS No: 86933-03-1
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 2151883
• Update Time: 2025-06-09

3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid
• OBQAKSKSYUDCFO-UHFFFAOYSA-N
• 3,6-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid

• Inchi： 1S/C8H8N2O2S/c1-4-3-13-8-9-5(2)6(7(11)12)10(4)8/h3H,1-2H3,(H,11,12)
• InChI Key： OBQAKSKSYUDCFO-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC(C)=C2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Topological Polar Surface Area: 82.8

Additional information on 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid

Introduction to 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid (CAS No. 86933-03-1)

3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 86933-03-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazothiazole class, a scaffold that has been extensively studied for its role in drug discovery and development. The presence of both imidazole and thiazole rings in its structure imparts distinct electronic and steric characteristics, making it a versatile platform for medicinal chemistry modifications.

The structure of 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid features a fused ring system consisting of an imidazole ring connected to a thiazole ring at the 2 and 1 positions, respectively. The substitution of methyl groups at the 3 and 6 positions enhances the stability and reactivity of the molecule, while the carboxylic acid functionality at the 5 position provides a site for further chemical derivatization. This combination of structural features makes it an attractive candidate for exploring new pharmacophores and therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds as key components in the development of novel drugs. Among these, imidazothiazole derivatives have shown promise in various therapeutic areas, including anticancer, antimicrobial, anti-inflammatory, and antiviral applications. The biological activity of 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid has been explored in several preclinical studies, where it has demonstrated potential in modulating key biological pathways involved in disease progression.

One of the most compelling aspects of this compound is its ability to interact with specific biological targets. Research indicates that 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid can inhibit the activity of certain enzymes and receptors that are implicated in cancer cell proliferation and survival. For instance, studies have suggested that it may interfere with the function of protein kinases, which are critical regulators of cell growth and division. Additionally, its interaction with other cellular components has been linked to modulation of inflammatory responses, making it a promising candidate for treating chronic inflammatory diseases.

The pharmacokinetic properties of 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Preliminary studies have shown that this compound exhibits favorable solubility characteristics and moderate bioavailability in animal models, suggesting potential for further development into a clinical drug.

Another significant aspect of 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid is its synthetic accessibility. The availability of efficient synthetic routes allows researchers to modify its structure systematically to explore different biological activities. This flexibility has led to the development of numerous derivatives with enhanced potency and selectivity. For example, introducing additional functional groups or altering the substitution patterns can significantly influence the compound's interactions with biological targets.

The role of computational chemistry in studying 3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanical calculations have enabled researchers to predict binding affinities and understand molecular interactions at a detailed level. These tools have been instrumental in guiding experimental design and optimizing lead compounds for clinical development.

In conclusion,3,6-Dimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid (CAS No. 86933-03-1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a valuable compound for further study and development. As research continues to uncover new insights into its mechanisms of action,this molecule is poised to play a crucial role in the next generation of therapeutic agents.